Cas no 1780276-83-6 (3-(3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 1780276-83-6
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 6232690
• PubChem ID: 84723682
• Update Time: 2025-07-20

3-(3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid
• EN300-1968022
• 1780276-83-6

• Inchi： 1S/C10H11ClO3/c1-10(14,9(12)13)6-7-3-2-4-8(11)5-7/h2-5,14H,6H2,1H3,(H,12,13)
• InChI Key： SHVUGIREHHWOPU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid

3-(3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 1780276-83-6): An Overview of a Promising Compound in Medicinal Chemistry

3-(3-Chlorophenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 1780276-83-6) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its chlorophenyl substituent, hydroxy group, and methylpropanoic acid moiety, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The chemical structure of 3-(3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid is composed of a substituted phenyl ring, a hydroxyl group, and a carboxylic acid functional group. The presence of the chlorophenyl substituent imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The hydroxy group can participate in hydrogen bonding and other non-covalent interactions, while the methylpropanoic acid moiety contributes to the compound's overall polarity and solubility characteristics.

Recent studies have highlighted the potential of 3-(3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits anti-inflammatory properties by modulating key signaling pathways involved in inflammation. For instance, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are central to the inflammatory response.

In addition to its anti-inflammatory effects, 3-(3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. Its ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development in oncology.

The pharmacokinetic properties of 3-(3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid have also been studied to assess its suitability as a therapeutic agent. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery and sustained therapeutic action.

To further explore the potential of 3-(3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid, several research groups have conducted structure-activity relationship (SAR) studies to identify key structural features that contribute to its biological activity. These studies have revealed that modifications to the chlorophenyl substituent and the hydroxy group can significantly impact the compound's potency and selectivity. For example, replacing the chlorine atom with other halogens or functional groups can enhance or reduce specific biological activities.

In addition to SAR studies, computational methods such as molecular docking and molecular dynamics simulations have been employed to gain insights into the binding modes of 3-(3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid with its target proteins. These computational tools have provided valuable information on the key interactions that drive the compound's biological effects, guiding the design of more potent and selective analogs.

The safety profile of 3-(3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid is another critical aspect that has been extensively evaluated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, ongoing research is necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 3-(3-chlorophenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 1780276-83-6) represents a promising compound in medicinal chemistry with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in areas such as inflammation and cancer treatment. Continued research efforts will undoubtedly uncover new applications and optimize its use as a therapeutic agent.